![molecular formula C6H14Cl2N4O2S B1402639 N-[2-(2-Amino-ethyl)-2H-pyrazol-3-yl]-methanesulfonamide dihydrochloride CAS No. 1361112-40-4](/img/structure/B1402639.png)
N-[2-(2-Amino-ethyl)-2H-pyrazol-3-yl]-methanesulfonamide dihydrochloride
Overview
Description
N-[2-(2-Amino-ethyl)-2H-pyrazol-3-yl]-methanesulfonamide dihydrochloride (N-(2-AE-2H-pyrazol-3-yl)-methanesulfonamide dihydrochloride) is an organic compound commonly used in laboratory experiments as a tool for studying biochemical and physiological processes. It is a small molecule that is highly soluble in water and is easily synthesized in the laboratory. N-(2-AE-2H-pyrazol-3-yl)-methanesulfonamide dihydrochloride is a versatile compound with a wide range of applications in scientific research.
Scientific Research Applications
N-(2-AE-2H-pyrazol-3-yl)-methanesulfonamide dihydrochloride has a wide range of applications in scientific research. It is commonly used as a tool to study biochemical and physiological processes, such as the regulation of gene expression, signal transduction pathways, and enzyme activity. It has also been used to study the effects of various drugs on cell physiology, as well as to study the structure and function of proteins.
Mechanism Of Action
N-(2-AE-2H-pyrazol-3-yl)-methanesulfonamide dihydrochloride is a small molecule that is able to interact with a variety of proteins and enzymes. It has been shown to interact with the enzyme cyclooxygenase-2 (COX-2), which is involved in the regulation of inflammation and pain. N-(2-AE-2H-pyrazol-3-yl)-methanesulfonamide dihydrochloride has also been shown to interact with the enzyme tyrosine kinase, which is involved in signal transduction pathways.
Biochemical and Physiological Effects
N-(2-AE-2H-pyrazol-3-yl)-methanesulfonamide dihydrochloride has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is involved in the regulation of inflammation and pain. It has also been shown to inhibit the activity of tyrosine kinase, which is involved in signal transduction pathways. In addition, it has been shown to reduce the expression of certain genes involved in cell proliferation and apoptosis.
Advantages And Limitations For Lab Experiments
N-(2-AE-2H-pyrazol-3-yl)-methanesulfonamide dihydrochloride has several advantages for laboratory experiments. It is a small molecule that is highly soluble in water and is easily synthesized in the laboratory. It is also a versatile compound with a wide range of applications in scientific research. However, it does have some limitations. It is not as potent as some other compounds, and it may not be suitable for certain types of experiments.
Future Directions
There are several potential future directions for the use of N-(2-AE-2H-pyrazol-3-yl)-methanesulfonamide dihydrochloride in scientific research. It could be used to study the effects of drugs on cell physiology and signal transduction pathways. It could also be used to study the structure and function of proteins, as well as to study the regulation of gene expression and enzyme activity. In addition, it could be used to study the effects of inflammation and pain. Finally, it could be used to study the effects of various drugs on the body and how they interact with other molecules.
properties
IUPAC Name |
N-[2-(2-aminoethyl)pyrazol-3-yl]methanesulfonamide;dihydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12N4O2S.2ClH/c1-13(11,12)9-6-2-4-8-10(6)5-3-7;;/h2,4,9H,3,5,7H2,1H3;2*1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KUEFJIJGRHMIHP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)NC1=CC=NN1CCN.Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H14Cl2N4O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
277.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[2-(2-Amino-ethyl)-2H-pyrazol-3-yl]-methanesulfonamide dihydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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